![molecular formula C12H11NO2 B1599278 (S)-(-)-N-(1-Phenylethyl)maleimide CAS No. 60925-76-0](/img/structure/B1599278.png)
(S)-(-)-N-(1-Phenylethyl)maleimide
Overview
Description
(S)-(-)-N-(1-Phenylethyl)maleimide, also known as (S)-(-)-NPEM, is a chemical compound that has gained attention in scientific research due to its unique properties. It is a chiral molecule, meaning it has a non-superimposable mirror image, and has been found to have potential applications in various fields, including biochemistry, pharmacology, and materials science.
Scientific Research Applications
Luminescent Biological Labeling : Maleimide complexes exhibit intense and long-lived photoluminescence, making them useful in labeling biomolecules like oligonucleotides, glutathione, and proteins (Lo et al., 2002).
Stabilization of Antibody Drug Conjugates : N-aryl maleimides, a derivative, provide stability to antibody-drug conjugates (ADCs) in the bloodstream, maintaining efficiency in drug delivery while minimizing drug loss (Christie et al., 2015).
Labeling of Acetylcholine Receptors : Maleimides can be used to probe acetylcholine receptors, helping to understand their function and inhibition mechanisms (Clarke & Martinez‐Carrion, 1986).
Chemoimmunoconjugates Synthesis : Bifunctional maleimide compounds bind to proteins and low molecular weight molecules, aiding in the creation of chemoimmunokonjugates (Beyer et al., 1997).
Polymer Chemistry : Maleimides are used in the synthesis of polymers capable of reacting with thiol-containing molecules, important for material science applications (Bailey & Swager, 2006).
Bioconjugation in Therapeutics : They have played a significant role in the site-selective modification of proteins, particularly in cancer therapies (Renault et al., 2018).
Free Radical Polymerization : Studies on the free-radical homopolymerization of maleimides provide insights into polymer chemistry and material properties (Hopewell et al., 1998).
Advanced Drug Delivery Systems : Maleimide-modified pH-sensitive liposomes demonstrate improved drug delivery efficiency in both in vitro and in vivo models, without increasing cytotoxicity (Li & Takeoka, 2013).
Radiopharmaceutical Synthesis : Maleimide-based chelators have been employed in the site-selective conjugation of thiol-bearing molecules for radiopharmaceutical syntheses (Klika et al., 2021).
Antifungal Applications : N-Phenyl and N-phenylalkyl maleimides exhibit strong antifungal activities against Candida spp., offering potential in medical applications (Sortino et al., 2008).
properties
IUPAC Name |
1-[(1S)-1-phenylethyl]pyrrole-2,5-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO2/c1-9(10-5-3-2-4-6-10)13-11(14)7-8-12(13)15/h2-9H,1H3/t9-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWZXUQWQRVKGAH-VIFPVBQESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)N2C(=O)C=CC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=CC=CC=C1)N2C(=O)C=CC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20424901 | |
Record name | (S)-(-)-N-(1-Phenylethyl)maleimide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20424901 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
60925-76-0 | |
Record name | (S)-(-)-N-(1-Phenylethyl)maleimide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20424901 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (S)-(-)-N-(1-Phenylethyl)maleimide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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